2-[(3-Ethylisoxazol-5-yl)methoxy]ethylamine

• IUPAC Name: 2-[(3-ethyl-1,2-oxazol-5-yl)methoxy]ethanamine
• InChI: InChI=1S/C8H14N2O2/c1-2-7-5-8(12-10-7)6-11-4-3-9/h5H,2-4,6,9H2,1H3
• InChI Key: OSPBGABDCSMFIV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1)COCCN
• Molecular Formula: C8H14N2O2
• Molecular Weight: 170.21 g/mol

Description

“2-[(3-Ethylisoxazol-5-yl)methoxy]ethylamine” is a chemical compound with the molecular formula C8H14N2O2. It is also known by its synonyms “{2-[(3-ethylisoxazol-5-yl)methoxy]ethyl}amine” and "2-((3-Ethylisoxazol-5-yl)methoxy)ethan-1-amine".

Molecular Structure Analysis

The molecular structure of “this compound” is based on the isoxazole ring, a five-membered heterocyclic moiety. This structure is commonly found in many commercially available drugs.

Chemical Reactions Analysis

The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole.

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 170.21. Unfortunately, the search results do not provide further information on its physical and chemical properties.

Mechanism of Action

Target of Action

It is known that isoxazole derivatives, which this compound is a part of, have a wide spectrum of biological activities and therapeutic potential . They have been studied for their potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant agents .

Mode of Action

The substitution of various groups on the isoxazole ring, which this compound possesses, has been found to impart different activities . More research is needed to determine the exact interactions this compound has with its targets.

Biochemical Pathways

Isoxazole derivatives have been associated with a variety of biological activities, suggesting they may interact with multiple pathways

Result of Action

Isoxazole derivatives have been associated with a range of biological activities, suggesting that this compound may have diverse effects at the molecular and cellular level .

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3-Ethylisoxazol-5-yl)methoxy]ethylamine in lab experiments is its ability to modulate the activity of certain neurotransmitter receptors in the brain. This may allow researchers to study the underlying mechanisms of various neurological disorders and develop new treatments. However, one limitation of using this compound in lab experiments is its potential for off-target effects, which may complicate the interpretation of results.

Future Directions

There are several future directions for the use of 2-[(3-Ethylisoxazol-5-yl)methoxy]ethylamine in scientific research. For example, further studies may be conducted to investigate its potential therapeutic applications in the treatment of various neurological disorders. Additionally, researchers may explore the use of this compound in combination with other drugs to enhance its therapeutic effects. Finally, future studies may focus on developing new analogs of this compound with improved pharmacological properties.

Scientific Research Applications

2-[(3-Ethylisoxazol-5-yl)methoxy]ethylamine has shown potential in various scientific research applications, particularly in the field of neuroscience. Studies have shown that this compound has the ability to modulate the activity of certain neurotransmitter receptors in the brain, such as the serotonin 5-HT2A receptor and the dopamine D4 receptor. This modulation may have therapeutic implications for the treatment of various neurological disorders, such as schizophrenia, depression, and anxiety.